Cas no 2191267-09-9 (1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one)
![1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one structure](https://www.kuujia.com/scimg/cas/2191267-09-9x500.png)
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(methylsulfonyl)-3-(3-(thiophen-3-yl)pyrrolidine-1-carbonyl)imidazolidin-2-one
- 1-methylsulfonyl-3-(3-thiophen-3-ylpyrrolidine-1-carbonyl)imidazolidin-2-one
- 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
-
- Inchi: 1S/C13H17N3O4S2/c1-22(19,20)16-6-5-15(13(16)18)12(17)14-4-2-10(8-14)11-3-7-21-9-11/h3,7,9-10H,2,4-6,8H2,1H3
- InChI Key: DVTKOFBVRDVPBO-UHFFFAOYSA-N
- SMILES: S(C)(N1C(N(CC1)C(N1CCC(C2=CSC=C2)C1)=O)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 574
- XLogP3: 0.4
- Topological Polar Surface Area: 115
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6553-0628-5mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-1mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-3mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-15mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-20μmol |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-5μmol |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-50mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-2mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-100mg |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 100mg |
$248.0 | 2023-09-08 | ||
Life Chemicals | F6553-0628-2μmol |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one |
2191267-09-9 | 2μmol |
$57.0 | 2023-09-08 |
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one Related Literature
-
P. Motamedi,K. Cadien RSC Adv., 2015,5, 57865-57874
-
D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
-
Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
Additional information on 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one
Research Brief on 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one (CAS: 2191267-09-9)
1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one (CAS: 2191267-09-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.
The synthesis of 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one involves a multi-step process that has been optimized for high yield and purity. Recent studies have highlighted the importance of the thiophene and imidazolidinone moieties in conferring the compound's bioactivity. The presence of the methanesulfonyl group further enhances its pharmacokinetic properties, making it a viable candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity.
In terms of biological activity, 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one has demonstrated potent inhibitory effects on specific enzymes involved in inflammatory pathways. Preclinical studies have shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate key signaling pathways has sparked interest in its application for treating autoimmune diseases and certain types of cancer.
Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. It has been found to selectively bind to and inhibit the activity of certain kinases, which play a critical role in cell proliferation and survival. This selectivity is attributed to the compound's unique structural features, which allow it to interact with specific amino acid residues in the kinase active site. These findings have been corroborated by molecular docking studies, which provide insights into the compound's binding mode and affinity.
Despite its promising preclinical results, further research is needed to evaluate the compound's safety and efficacy in human trials. Current efforts are focused on optimizing its pharmacokinetic and pharmacodynamic properties to enhance its therapeutic index. Additionally, researchers are exploring the potential of structural analogs to improve potency and reduce off-target effects. The ongoing development of 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one underscores its potential as a lead compound in the discovery of new therapeutics for a range of diseases.
In conclusion, 1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one represents a significant advancement in the field of medicinal chemistry. Its unique structural and functional properties make it a promising candidate for further development. Continued research into its biological activities and optimization of its chemical properties will be crucial in realizing its full therapeutic potential. This research brief serves as a comprehensive overview of the current state of knowledge regarding this compound and highlights the exciting opportunities it presents for future drug discovery efforts.
2191267-09-9 (1-methanesulfonyl-3-[3-(thiophen-3-yl)pyrrolidine-1-carbonyl]imidazolidin-2-one) Related Products
- 1369896-27-4(3-bromo-5-(tert-butoxy)aniline)
- 1823389-37-2(2-(2-Bromo-5-fluorophenyl)-2-fluoroethan-1-amine)
- 2386238-49-7(3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(2-nitrophenyl)amino)propanoic acid)
- 1806133-69-6(3-Iodo-6-nitro-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)
- 2034338-66-2(1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one)
- 1353972-47-0(2-((Methyl(piperidin-3-yl)amino)methyl)benzonitrile hydrochloride)
- 1965308-73-9(4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester tosylate)
- 1807042-82-5(1-Bromo-1-(2-(cyanomethyl)phenyl)propan-2-one)
- 1353944-41-8([1-(2-Amino-acetyl)-pyrrolidin-3-yl]-ethyl-carbamic acid benzyl ester)
- 2171935-17-2(4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)



